![molecular formula C13H14O3 B6223409 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid CAS No. 2763780-02-3](/img/no-structure.png)
1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
Overview
Description
1-Methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, also known as MPHCA, is a bicyclic compound that has been extensively studied in the field of medicinal chemistry. MPHCA has a unique structure that makes it an ideal candidate for drug development, as it can interact with various biological targets.
Mechanism of Action
The mechanism of action of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is not fully understood, but it is believed to interact with various biological targets, including GABA receptors, voltage-gated sodium channels, and NMDA receptors. 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.
Biochemical and Physiological Effects:
1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in seizures. 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has also been shown to reduce the levels of prostaglandins, which are involved in inflammation. Additionally, 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been shown to have analgesic properties, which can be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is its unique structure, which makes it an ideal candidate for drug development. 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has also been shown to have a number of biological activities, which can be useful in the treatment of various diseases. However, the synthesis of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is a complex process that requires expertise in organic chemistry. Additionally, the mechanism of action of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is not fully understood, which can make it difficult to develop drugs based on 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.
Future Directions
There are a number of future directions for research on 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid. One area of research is the development of drugs based on 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the development of drugs based on 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid for the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, which can help in the development of drugs based on 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.
Synthesis Methods
The synthesis of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid involves a series of chemical reactions, starting with the reaction between 2-phenylcyclopropanone and ethyl glyoxylate. The resulting compound is then subjected to a series of reactions to obtain 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid. The synthesis of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been extensively studied for its potential use in drug development. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of the bicyclic ring system, introduction of the carboxylic acid group, and the addition of the methyl group.", "Starting Materials": ["Phenylacetic acid", "2-bromo-1-phenylethene", "Sodium hydroxide", "Methanol", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Bromine", "Sodium acetate", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate"], "Reaction": ["1. Bromination of 2-bromo-1-phenylethene with bromine in acetic acid to form 1-bromo-2-phenylethene", "2. Reaction of 1-bromo-2-phenylethene with phenylacetic acid in the presence of sodium acetate and acetic acid to form 1-phenyl-2-(phenylacetyl)ethene", "3. Reduction of 1-phenyl-2-(phenylacetyl)ethene with sodium borohydride in methanol to form 1-phenyl-2-(phenylacetyl)ethanol", "4. Oxidation of 1-phenyl-2-(phenylacetyl)ethanol with sodium chlorite in the presence of acetic acid to form 1-phenyl-2-(phenylacetyl)acetic acid", "5. Cyclization of 1-phenyl-2-(phenylacetyl)acetic acid with sodium bicarbonate in methanol to form 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexan-4-one", "6. Hydrolysis of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexan-4-one with hydrochloric acid to form 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexan-4-ol", "7. Oxidation of 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexan-4-ol with sodium chlorite in the presence of acetic acid to form 1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid"] } | |
CAS RN |
2763780-02-3 |
Product Name |
1-methyl-3-phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid |
Molecular Formula |
C13H14O3 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
